N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(4-methoxyphenethyl)oxalamide

• IUPAC Name: N'-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-N-[2-(4-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C21H24N6O4/c1-12-11-17(27(26-12)21-23-14(3)13(2)18(28)25-21)24-20(30)19(29)22-10-9-15-5-7-16(31-4)8-6-15/h5-8,11H,9-10H2,1-4H3,(H,22,29)(H,24,30)(H,23,25,28)
• InChI Key: MFBBHGDTTYYYER-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NCCC2=CC=C(C=C2)OC)C3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C21H24N6O4
• Molecular Weight: 424.5 g/mol

Description

N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(4-methoxyphenethyl)oxalamide is a useful research compound. Its molecular formula is C21H24N6O4 and its molecular weight is 424.461. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The research on compounds structurally related to N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(4-methoxyphenethyl)oxalamide has demonstrated a broad range of synthetic methods and biological activities. For instance, the synthesis of pyrimidine linked pyrazole heterocyclics has been achieved through microwave irradiative cyclocondensation. These compounds have shown potential insecticidal and antibacterial activities, highlighting their relevance in developing new antimicrobial agents (Deohate & Palaspagar, 2020).

Structural and Mechanistic Insights

Further research into related pyrazole derivatives has provided valuable structural and mechanistic insights, as exemplified by the synthesis, characterization, and X-ray crystal study of pyrazole compounds. These studies not only elucidate the structural bases for their activity but also identify antitumor, antifungal, and antibacterial pharmacophore sites, paving the way for the design of more effective therapeutic agents (Titi et al., 2020).

Chemical Transformations and Novel Compounds

The exploration of chemical transformations of related ring systems into novel compounds has been detailed in various studies. For example, the transformations of the pyrido[1,2-a]pyrazine ring system into imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines have been described, expanding the chemical space of potential pharmaceuticals (Kolar et al., 1996).

Anticancer and Pharmacological Potential

The anticancer and pharmacological potential of pyrazolo[3,4-d]pyrimidin-4-one derivatives, a class of compounds related to the chemical structure , has been investigated, demonstrating significant antitumor activity. This underscores the importance of such compounds in the development of new cancer therapies (Abdellatif et al., 2014).